Cas no 1351601-63-2 (1-[(2-phenyl-1,3-thiazol-4-yl)methyl]-4-[4-(1H-pyrrol-1-yl)benzoyl]piperazine hydrochloride)

• Product Name: 1-[(2-phenyl-1,3-thiazol-4-yl)methyl]-4-[4-(1H-pyrrol-1-yl)benzoyl]piperazine hydrochloride
• CAS No: 1351601-63-2
• MF: C₂₅H₂₅ClN₄OS
• MW: 465.010203123093
• CID: 5763279
• PubChem ID: 71780665
• Update Time: 2025-11-01

1-[(2-phenyl-1,3-thiazol-4-yl)methyl]-4-[4-(1H-pyrrol-1-yl)benzoyl]piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• SR-01000923951
• VU0649099-1
• SR-01000923951-1
• (4-(1H-pyrrol-1-yl)phenyl)(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)methanone hydrochloride
• 1351601-63-2
• AKOS026685702
• 1-[(2-phenyl-1,3-thiazol-4-yl)methyl]-4-[4-(1H-pyrrol-1-yl)benzoyl]piperazine hydrochloride
• F5615-0324
• [4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]-(4-pyrrol-1-ylphenyl)methanone;hydrochloride
• [4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]-(4-pyrrol-1-ylphenyl)methanone:hydrochloride

• Inchi： 1S/C25H24N4OS.ClH/c30-25(21-8-10-23(11-9-21)28-12-4-5-13-28)29-16-14-27(15-17-29)18-22-19-31-24(26-22)20-6-2-1-3-7-20;/h1-13,19H,14-18H2;1H
• InChI Key： PRLFSZUTQYRNCP-UHFFFAOYSA-N
• SMILES： Cl.S1C(C2C=CC=CC=2)=NC(=C1)CN1CCN(C(C2C=CC(=CC=2)N2C=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 464.1437603g/mol
• Monoisotopic Mass: 464.1437603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-[(2-phenyl-1,3-thiazol-4-yl)methyl]-4-[4-(1H-pyrrol-1-yl)benzoyl]piperazine hydrochloride

Introduction to 1-[(2-phenyl-1,3-thiazol-4-yl)methyl]-4-[4-(1H-pyrrol-1-yl)benzoyl]piperazine hydrochloride (CAS No. 1351601-63-2)

1-[(2-phenyl-1,3-thiazol-4-yl)methyl]-4-[4-(1H-pyrrol-1-yl)benzoyl]piperazine hydrochloride (CAS No. 1351601-63-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a thiazole-piperazine derivative, is characterized by its unique structural features and pharmacological properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 1-[(2-phenyl-1,3-thiazol-4-yl)methyl]-4-[4-(1H-pyrrol-1-yl)benzoyl]piperazine hydrochloride is notable for its combination of a thiazole ring, a piperazine moiety, and a pyrrole group. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its biological activity and has been widely used in the development of various pharmaceuticals. The piperazine moiety, a six-membered cyclic diamine, is commonly found in many drugs due to its ability to enhance solubility and bioavailability. The pyrrole group, a five-membered aromatic heterocycle with two double bonds and one nitrogen atom, adds further complexity and potential biological activity to the molecule.

The synthesis of 1-[(2-phenyl-1,3-thiazol-4-yl)methyl]-4-[4-(1H-pyrrol-1-yl)benzoyl]piperazine hydrochloride typically involves multiple steps and requires precise control over reaction conditions. One common approach involves the condensation of 2-(benzoyl)-N-(2-chloroethyl)-N-methylacetamide with 4-chloroacetophenone in the presence of a base to form the intermediate benzoyl piperazine derivative. Subsequent reactions with 2-benzylthiazole and pyrrole under appropriate conditions yield the final product. The hydrochloride salt form is often preferred for its enhanced stability and solubility in aqueous solutions.

In terms of biological activity, 1-[(2-phenyl-1,3-thiazol-4-ymethyl)-4-[4-(1H-pyrrol-1-y)benzoyl]piperazine hydrochloride has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been investigated for its anti-cancer properties, particularly in inhibiting the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

Recent studies have also explored the neuroprotective effects of this compound. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-[(2-phenyl-1,3-thiazol-4-y)methyl]-4-[4-(1H-pyrrol-y)benzoyl]piperazine hydrochloride exhibited significant neuroprotective activity in an animal model of Parkinson's disease. The compound was found to reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of 1-[((2-henly--thizol-)mthl)-[(-pyrrl-)bzy]pzzn hdrochlde have also been studied extensively. It has been shown to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. However, like many new compounds, it is subject to ongoing research to optimize its safety and efficacy profiles.

In conclusion, 1-[((2-henly--thizol-)mthl)-[(-pyrrl-)bzy]pzzn hdrochlde (CAS No. 1351601--63-) represents a promising candidate in the field of medicinal chemistry with potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more data becomes available from clinical trials and further preclinical studies, this compound may pave the way for novel therapeutic strategies in various medical fields.